Cas no 1803719-24-5 (Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate)

• Product Name: Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate
• CAS No: 1803719-24-5
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 4950259
• Update Time: 2025-07-01

Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate

• Inchi： 1S/C10H13ClN2O2/c1-2-15-10(14)9-4-3-8(13-12)5-7(9)6-11/h3-5,13H,2,6,12H2,1H3
• InChI Key： MXEMKSAKZSEGAP-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C(=O)OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate

Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate: A Comprehensive Overview

Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate, a compound with the CAS number 1803719-24-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group, a chloromethyl substituent, and a hydrazine moiety. These structural features make it a versatile compound with potential applications in drug design, material science, and other areas of chemical research.

The benzoate ester group in Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate plays a crucial role in its chemical reactivity and stability. Ester groups are known for their ability to undergo various transformations, such as hydrolysis and transesterification, which can be exploited in synthetic chemistry. The presence of the chloromethyl group introduces additional functionality, as chlorine is an excellent leaving group that can participate in substitution reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules.

One of the most intriguing aspects of Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate is its hydrazine moiety. Hydrazines are widely used in organic synthesis due to their ability to form stable bonds with carbonyl groups, leading to the formation of hydrazones. This property has been leveraged in the development of bioactive compounds, including anti-inflammatory agents and anticancer drugs. Recent studies have explored the potential of this compound as a precursor for the synthesis of novel hydrazones with enhanced pharmacological activity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate. Using density functional theory (DFT) calculations, researchers have mapped out the molecular orbitals and identified key regions of reactivity. These findings have implications for the design of more efficient synthetic pathways and for understanding the compound's interaction with biological systems.

In terms of applications, Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate has shown promise in the field of drug delivery systems. Its ability to form stable complexes with metal ions has led to its use as a ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks have potential applications in drug encapsulation, controlled release, and targeted delivery. Additionally, the compound's stability under physiological conditions makes it a suitable candidate for biomedical applications.

Another area where Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate has demonstrated potential is in environmental chemistry. Its ability to act as a reducing agent has been explored in processes such as water treatment and pollution control. Recent studies have investigated its role in removing heavy metal ions from aqueous solutions through chelation mechanisms. This highlights its versatility beyond traditional organic synthesis applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate to enhance yield and reduce costs. Green chemistry approaches are being employed to develop more sustainable methods for its production. Furthermore, efforts are underway to explore its potential as a building block for advanced materials, such as conductive polymers and nanocomposites.

In conclusion, Ethyl 2-(chloromethyl)-4-hydrazinylbenzoate is a multifaceted compound with a wide range of applications across various disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel chemical entities with enhanced functionality. As our understanding of this compound continues to grow, so too will its potential impact on science and technology.